Cas no 1657-56-3 (4,4'-Dichloro-trans-stilbene)

• Product Name: 4,4'-Dichloro-trans-stilbene
• CAS No: 1657-56-3
• MF: C₁₄H₁₀Cl₂
• MW: 249.135201931
• MDL: MFCD01108802
• CID: 117924
• PubChem ID: 87558046
• Update Time: 2025-10-30

4,4'-Dichloro-trans-stilbene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-chlorophenyl)ethene
• 4,4'-Dichloro-trans-stilbene
• 4,4''-DICHLORO-TRANS-STILBENE 98+% GC
• 1-chloro-4-[2-(4-chlorophenyl)ethenyl]benzene
• 1-chloro-4-[(E)-2-(4-chlorophenyl)ethenyl]benzene
• bis(p-chlorophenyl) ethylene
• Benzene,1,1'-(1,2-ethenediyl)bis[4-chloro-
• Benzene,1,1'-(1E)-1,2-ethenediylbis[4-chloro-
• Benzene, 1,1'-(1Z)-1,2-ethenediylbis[4-chloro-
• MFCD01108802
• 4,4-dichloro-trans-stilbene
• 1,2-bis-(4-Chlorophenyl)ethylene
• 5121-74-4
• D3063
• CS-0119352
• WELCIURRBCOJDX-OWOJBTEDSA-N
• (e)-1,2-bis(4-chlorophenyl)ethene
• 1-chloro-4-[(1E)-2-(4-chlorophenyl)ethenyl]benzene
• NSC33448
• NSC-33448
• T70391
• A882373
• AKOS000278357
• SCHEMBL699666
• 4,4'-dichlorostilbene
• AS-59846
• SCHEMBL260347
• 4,4/'-DICHLORO-TRANS-STILBENE
• 4,4'-Dichloro-trans-stilbene, 98%
• 1657-56-3
• DB-241469

• MDL： MFCD01108802
• Inchi： 1S/C14H10Cl2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h1-10H/b2-1+
• InChI Key： WELCIURRBCOJDX-OWOJBTEDSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 248.01600
• Monoisotopic Mass: 248.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 230°C/10mmHg(lit.)
• Flash Point: 167.2±12.8 °C
• Refractive Index: 1.67
• PSA: 0.00000
• LogP: 5.16380
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,4'-Dichloro-trans-stilbene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4,4'-Dichloro-trans-stilbene

4,4'-Dichloro-trans-stilbene: A Comprehensive Overview

4,4'-Dichloro-trans-stilbene, also known by its CAS number 1657-56-3, is a chemical compound that has garnered significant attention in various fields of research and industrial applications. This compound belongs to the stilbene family, which is characterized by its unique structure consisting of two aromatic rings connected by a double bond. The presence of two chlorine atoms at the 4-position of each benzene ring gives this compound its distinct properties and makes it a subject of interest in both academic and commercial settings.

The structural formula of 4,4'-dichloro-trans-stilbene can be represented as Cl-C6H4-CH=CH-C6H4-Cl, where the trans configuration indicates that the two chlorine atoms are on opposite sides of the double bond. This configuration plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in influencing the biological activity and reactivity of such compounds, making 4,4'-dichloro-trans-stilbene a valuable model for exploring these relationships.

In terms of physical properties, 4,4'-dichloro-trans-stilbene is typically found as a crystalline solid with a melting point around 115°C. Its solubility in organic solvents is relatively high compared to its water solubility, which aligns with its hydrophobic nature. This characteristic makes it suitable for applications in organic synthesis and as an intermediate in the production of various chemical compounds. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of 4,4'-dichloro-trans-stilbene can be achieved through several routes, with one common method involving the coupling reaction of 4-chlorophenylacetylene under specific catalytic conditions. This approach has been optimized in recent years to enhance selectivity and efficiency. Another notable method involves the oxidation of 4-chlorostyrene using appropriate oxidizing agents, which has been shown to produce high-purity samples suitable for both research and industrial use.

4,4'-Dichloro-trans-stilbene has found applications in various industries, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Recent studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression, making it a promising candidate for drug development.

In agrochemicals, 4,4'-dichloro-trans-stilbene is used as an intermediate in the production of pesticides and fungicides. Its ability to inhibit key enzymes associated with plant pathogens has been extensively studied, leading to innovative solutions for crop protection. Moreover, its role as a precursor in the synthesis of UV stabilizers for plastics has further expanded its utility in materials science.

The environmental impact of 4,4'-dichloro-trans-stilbene has also been a topic of recent research. Studies have shown that under certain conditions, this compound can undergo biodegradation by microbial communities, reducing its persistence in ecosystems. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 4,4'-dichloro-trans-stilbene, with its CAS number 1657-56-3, remains a significant compound with diverse applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and green chemistry practices unfold, the potential for even greater utilization of this compound is expected to emerge.